Cas no 2138199-08-1 (5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2138199-08-1
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 6587545
• PubChem ID: 165456095
• Update Time: 2025-07-26

5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• EN300-743095
• 2138199-08-1
• 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C12H15FN2/c13-11-3-1-9(2-4-11)5-10-6-12(14)8-15-7-10/h1-4,6,12,15H,5,7-8,14H2
• InChI Key： GIGKTJVXNFERRW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1=CC(CNC1)N

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38Ų

Additional information on 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138199-08-1)

5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2138199-08-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a tetrahydropyridine core, which is a common motif in many bioactive molecules, and is further modified with a 4-fluorophenylmethyl substituent. This combination of structural elements not only contributes to its distinct chemical profile but also opens up diverse possibilities for its pharmacological activity.

The tetrahydropyridine scaffold is well-known for its presence in various pharmacologically active compounds, including antipsychotics and antihistamines. The addition of the 4-fluorophenylmethyl group introduces fluorine atoms, which are often employed in medicinal chemistry to enhance metabolic stability and binding affinity. The presence of these elements suggests that 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine may exhibit properties that make it suitable for further development as a drug candidate.

In recent years, there has been a growing interest in the exploration of tetrahydropyridine derivatives due to their reported biological activities. For instance, studies have shown that compounds with similar structural motifs can interact with various biological targets, including enzymes and receptors involved in neurotransmitter systems. The fluorine substituent in 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine may play a crucial role in modulating these interactions, potentially leading to enhanced efficacy or selectivity.

Current research in the field of pharmaceutical chemistry is increasingly focusing on the development of small molecules that can modulate central nervous system (CNS) function. The tetrahydropyridine scaffold is particularly relevant in this context, as it has been associated with compounds that affect neurotransmitter pathways. The specific substitution pattern in 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine may confer unique pharmacological properties that are attractive for the treatment of neurological and psychiatric disorders.

The synthesis and characterization of this compound have been subjects of interest for researchers aiming to develop new therapeutic strategies. Advanced synthetic methodologies have been employed to construct the complex framework of 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine while ensuring high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds essential for this molecule's structure.

The pharmacological evaluation of 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine has revealed promising preliminary results. In vitro studies have indicated potential interactions with key targets relevant to CNS disorders. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. The compound's ability to modulate neurotransmitter systems makes it a valuable candidate for further exploration in drug discovery programs.

The impact of fluorine substitution on the biological activity of tetrahydropyridine derivatives has been extensively studied. Fluorine atoms can influence both the electronic properties and steric environment of a molecule, leading to changes in its pharmacokinetic and pharmacodynamic profiles. In the case of 5-[(4-Fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-amine, the fluorine atom may enhance binding affinity to biological targets while also improving metabolic stability.

Ongoing research efforts are focused on optimizing the synthesis and exploring new derivatives of 5-[(4-fluorophenyl)methyl]-1,2,3,6-tetrahydropyridin-3-am ine with the aim of improving its pharmacological properties. By leveraging computational modeling and high-throughput screening techniques, researchers are identifying structural modifications that could enhance efficacy and reduce side effects. These efforts are part of a broader trend toward rational drug design aimed at developing more effective and targeted therapies.

The potential applications of 5-[ (4-fluorophenyl)methyl]-1 ,2 ,3 ,6 -tetrahydropy ridin -3 -amine extend beyond CNS disorders. Its unique structural features may also make it relevant for treating other conditions involving neurotransmitter dysregulation or modulation. As our understanding of biological pathways continues to evolve , compounds like this one hold promise for addressing a wide range of therapeutic challenges.

In conclusion , 5-[ (4-fluorophenyl)methyl ] -1 ,2 ,3 ,6 -tetra hydrop y ridin -3 -amine (CAS No . 2138199 -08 -1 ) represents an exciting avenue for pharmaceutical research . Its combination of structural features and reported biological activities make it a compelling candidate for further development . With continued investigation into its pharmacological properties and potential therapeutic applications , this compound could contribute significantly to advancements in drug discovery and treatment strategies.